Pinolenic Acid
Pinolenic Acid
Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Pinolenic acid is not converted to arachidonic acid metabolically and can reduce arachidonic acid levels in the phosphatidylinositol fraction of HepG2 cells from 15.9% to 7.0%.
Brand Name:
Vulcanchem
CAS No.:
16833-54-8
VCID:
VC0148895
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10,13-14H,2-5,8,11-12,15-17H2,1H3,(H,19,20)/b7-6-,10-9-,14-13-
SMILES:
CCCCCC=CCC=CCCC=CCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
Pinolenic Acid
CAS No.: 16833-54-8
Reference Standards
VCID: VC0148895
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
CAS No. | 16833-54-8 |
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Product Name | Pinolenic Acid |
Molecular Formula | C18H30O2 |
Molecular Weight | 278.4 g/mol |
IUPAC Name | (5Z,9Z,12Z)-octadeca-5,9,12-trienoic acid |
Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h6-7,9-10,13-14H,2-5,8,11-12,15-17H2,1H3,(H,19,20)/b7-6-,10-9-,14-13- |
Standard InChIKey | HXQHFNIKBKZGRP-URPRIDOGSA-N |
Isomeric SMILES | CCCCC/C=C\C/C=C\CC/C=C\CCCC(=O)O |
SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)O |
Canonical SMILES | CCCCCC=CCC=CCCC=CCCCC(=O)O |
Appearance | Assay:≥98%A solution in ethanol |
Description | Pinolenic acid is a polyunsaturated fatty acid found in Korean pine (Pinus orientalis) and maritime pine (Pinus pinaster) seed oils. Both oils have been found to have lipid-lowering properties. A diet containing maritime pine seed oil (MPSO) lowered HDL and ApoA1 levels in transgenic mice expressing human ApoA1. MPSO was found to diminish cholesterol efflux in vitro. Korean pine seed oil supplements may help in obesity by reduction of appetite. People taking this oil had an increase in the satiety hormones CCK and GLP-1 and a reduced desire to eat. The activity of the oil is attributed to pinolenic acid. Pinolenic acid is not converted to arachidonic acid metabolically and can reduce arachidonic acid levels in the phosphatidylinositol fraction of HepG2 cells from 15.9% to 7.0%. |
Synonyms | (5Z,9Z,12Z)-5,9,12-Octadecatrienoic Acid; (Z,Z,Z)-5,9,12-Octadecatrienoic Acid; (Z,Z,Z)-5,9,12-Octadecatrienoic Acid; 5,9,12-cis-Octadecatrienoic Acid; Pinolenic Acid; cis,cis,cis-5,9,12-Octadecatrienoic Acid; cis-5,9,12-Octadecatrienoic Acid; cis-5, |
PubChem Compound | 5312495 |
Last Modified | Nov 11 2021 |
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